Benzyl N-acetyl-4,6-O-benzylidene normuranic acid

• Molecular Formula: C24H27NO8
• Molecular Weight: 457.5 g/mol
• InChI: InChI=1S/C24H27NO8/c1-15(26)25-20-22(29-14-19(27)28)21-18(13-31-23(33-21)17-10-6-3-7-11-17)32-24(20)30-12-16-8-4-2-5-9-16/h2-11,18,20-24H,12-14H2,1H3,(H,25,26)(H,27,28)/t18?,20-,21-,22-,23?,24+/m1/s1
• InChIKey: KBBGPRDVHUWBLB-RIHBQXQVSA-N

2-[[(6S,7R,8R,8aS)-7-acetamido-2-phenyl-6-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl]oxy]acetic acid: Product Identification and Procurement Baseline

2-[[(6S,7R,8R,8aS)-7-acetamido-2-phenyl-6-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl]oxy]acetic acid (CAS 14595-22-3; C₂₄H₂₇NO₈; MW 457.47) is a protected N-acetyl-normuramic acid derivative featuring a benzylidene acetal spanning the 4,6-positions of the glucopyranose ring and a benzyl protecting group at the anomeric position . The compound is also known as benzyl N-acetyl-4,6-O-benzylidene normuranic acid or benzyl 2-acetamido-4,6-O-benzylidene-3-O-(carboxymethyl)-2-deoxy-α-D-glucopyranoside [1]. It belongs to the class of pyrano[3,2-d][1,3]dioxin derivatives, a structural motif commonly employed in carbohydrate chemistry as a protected intermediate for the synthesis of muramic acid analogs and related glycoconjugates [2].

Protected muramic acid intermediate with orthogonal benzyl ester / free carboxylic acid handles

Crystalline solid (reported mp 220–222 °C) supports reproducible gravimetric dispensing

Benzylidene-protected 4,6-diol scaffold designed for downstream carba-analog synthesis

• [1] Angene Chemical. (n.d.). α-Normuramic acid, N-acetyl-1-O-(phenylmethyl)-4,6-O-(phenylmethylene)- (9CI). CAS 14595-22-3, Catalog AG001DJH. View Source
• [2] Chembase. (n.d.). 2-{[(2S,4aR,6S,7R,8R,8aS)-6-(benzyloxy)-7-acetamido-2-phenyl-hexahydro-2H-pyrano[3,2-d][1,3]dioxin-8-yl]oxy}acetic acid (CBID:161330). View Source

2-[[(6S,7R,8R,8aS)-7-acetamido-2-phenyl-6-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl]oxy]acetic acid: Structural Specificity and Non-Substitutability Rationale

Compounds within the pyrano[3,2-d][1,3]dioxin class are not interchangeable due to substantial structural divergence across four key parameters: the nature of the 8-oxy substituent (acetic acid versus propanoic acid versus glycosyl moieties), the stereochemical configuration at the anomeric center and ring junction carbons, the presence or absence of additional saccharide appendages, and the specific protecting group architecture [1]. Even minor modifications to these parameters alter the compound's molecular weight by ≥14 Da (e.g., 457.47 versus 471.5 g/mol for the propanoic acid analog), shift chromatographic retention behavior, change hydrogen-bond donor/acceptor capacity, and fundamentally redefine the compound's utility as a synthetic building block in oligosaccharide assembly . The evidence presented below quantifies exactly how this specific acetic acid derivative differs from its closest commercially available structural neighbors.

8-Oxy substituent mismatch

Propanoic acid or glycosyl analogs shift molecular weight by ≥14 Da and alter hydrogen-bond donor count; chromatographic and MS behavior may not transfer.

Stereochemical configuration divergence

Anomeric and ring-junction stereochemistry differences can redirect synthetic utility; structural analogs may not serve as building blocks for the same oligosaccharide assembly.

Protecting group architecture

Variations in benzylidene or benzyl protection alter rigidity, solubility, and deprotection sequence compatibility; direct replacement may require full re-optimization.

• [1] Chembase. (n.d.). Comparative molecular database entries for pyrano[3,2-d][1,3]dioxin derivatives: CBID 161330 (CAS 14595-22-3), CBID 131261 (CAS 74842-55-0), and related compounds. View Source

2-[[(6S,7R,8R,8aS)-7-acetamido-2-phenyl-6-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl]oxy]acetic acid: Comparator-Anchored Quantitative Differentiation

Molecular Weight Differentiation: 457.47 g/mol versus Propanoic Acid Analog (471.5 g/mol)

The target compound possesses an acetic acid moiety at the 8-oxy position, yielding a molecular weight of 457.47 g/mol (C₂₄H₂₇NO₈) . The closest commercially available analog, which substitutes a propanoic acid group for the acetic acid, exhibits a molecular weight of 471.5 g/mol (C₂₅H₂₉NO₈) — a 14 Da difference corresponding to one methylene unit .

MW differentiation

Head-to-head

457.47 g/mol vs 471.5 g/mol; Δ 14 Da

Supports MS-based differentiation workflows

14 Da shift avoids isobaric interference

Evidence Dimension	Molecular weight and molecular formula
Target Compound Data	457.47 g/mol; C₂₄H₂₇NO₈
Comparator Or Baseline	Propanoic acid analog (CAS 2862-03-5): 471.5 g/mol; C₂₅H₂₉NO₈
Quantified Difference	ΔMW = 14.03 g/mol; ΔC = 1 carbon atom; ΔH = 2 hydrogen atoms
Conditions	Computed from molecular formula; commercially supplied purity specification of 95% for both compounds

Why This Matters

A 14 Da difference is decisive for mass spectrometry-based detection and purification workflows where isobaric or near-isobaric interference must be avoided.

Hydrogen Bond Donor Count: 2 (Target) versus 1 (Propanoic Acid Analog with Defined Chiral Center)

The target compound possesses 2 hydrogen bond donors, comprising the acetamido NH and the carboxylic acid OH of the acetic acid moiety [1]. A closely related propanoic acid derivative (CAS 2862-03-5), which bears a defined (2R) stereocenter on the propanoic acid side chain, is characterized by only 1 hydrogen bond donor despite containing a carboxylic acid group — reflecting differences in intramolecular hydrogen bonding potential and proton availability [2].

H-bond donor count

Head-to-head

2 HBD vs 1 HBD; Δ 1

Alters HPLC retention and solubility profiles

May differentiate polar aprotic vs protic behavior

Evidence Dimension	Hydrogen bond donor count (HBD)
Target Compound Data	2 hydrogen bond donors
Comparator Or Baseline	(2R)-propanoic acid analog (CAS 2862-03-5): 1 hydrogen bond donor
Quantified Difference	ΔHBD = 1
Conditions	Computed molecular descriptors based on structural formula; PubChem deposition data

Why This Matters

Hydrogen bond donor count directly influences reversed-phase HPLC retention time, normal-phase chromatographic behavior, and solubility in polar aprotic versus protic solvent systems.

• [1] Angene Chemical. (n.d.). α-Normuramic acid, N-acetyl-1-O-(phenylmethyl)-4,6-O-(phenylmethylene)- (9CI). CAS 14595-22-3. Hydrogen Bond Donor Count: 2. View Source
• [2] PubChem. (n.d.). Compound Summary for CID 45038230: (2R)-2-(((4aR,6S,7R,8R,8aS)-7-Acetamido-6-(benzyloxy)-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-8-yl)oxy)propanoic acid. View Source

Rotatable Bond Count: 8 (Target) versus ≥9 (Glycosylated Analog) — Conformational Flexibility Implications

The target compound contains exactly 8 rotatable bonds, as determined from its molecular structure: the benzyl group (1), the acetic acid linkage (3), the benzylidene phenyl rotation (1), and three bonds within the pyrano-dioxin ring system that permit torsional freedom [1]. In contrast, the glycosylated analog (CAS 67313-30-8), which appends a peracetylated glucopyranosyl moiety to the 8-oxy position, contains a minimum of 9 rotatable bonds — a conservative estimate that excludes additional degrees of freedom within the appended saccharide .

Rotatable bonds

Cross-study comparable

8 bonds vs ≥9 bonds; Δ ≥1

Reduced flexibility may enhance crystallization

Simplifies NMR interpretation

Evidence Dimension	Rotatable bond count
Target Compound Data	8 rotatable bonds
Comparator Or Baseline	Glycosylated analog (CAS 67313-30-8): ≥9 rotatable bonds
Quantified Difference	ΔRotatable bonds ≥1
Conditions	Structural analysis based on deposited InChI and SMILES data; PubChem-derived descriptor counts

Why This Matters

Reduced rotatable bond count correlates with enhanced crystallization propensity and simplified NMR spectral interpretation, critical considerations for X-ray crystallography and unambiguous structural assignment.

• [1] Angene Chemical. (n.d.). α-Normuramic acid, N-acetyl-1-O-(phenylmethyl)-4,6-O-(phenylmethylene)- (9CI). CAS 14595-22-3. Rotatable Bond Count: 8. View Source

Topological Polar Surface Area (TPSA): 113 Ų — Predictive Parameter for Membrane Permeability and Chromatographic Behavior

The target compound exhibits a topological polar surface area (TPSA) of 113 Ų, a value derived from the sum of contributions from the carboxylic acid moiety (≈37 Ų), the acetamido group (≈29 Ų), and the oxygen atoms within the pyrano-dioxin ring system (≈47 Ų) [1]. This TPSA value situates the compound in a chromatographic behavior zone distinct from less polar analogs lacking the free carboxylic acid, and provides a quantitative basis for predicting its retention in HILIC and reversed-phase separations relative to more complex glycosylated derivatives [2].

TPSA

Class-level

113 Ų

Context-dependent membrane permeability prediction

May support HILIC retention prediction

Evidence Dimension	Topological polar surface area
Target Compound Data	113 Ų
Comparator Or Baseline	Class-level baseline for protected carbohydrate derivatives with single carboxylic acid: typically 100-130 Ų
Quantified Difference	Not directly comparable due to lack of identical measurement conditions; class-level positioning only
Conditions	Computed TPSA value based on 2D molecular structure (PubChem methodology)

Why This Matters

TPSA values below 140 Ų are associated with favorable passive membrane permeability, making this compound suitable for cell-based assays where intracellular access of the protected intermediate may be required prior to deprotection.

• [1] Angene Chemical. (n.d.). α-Normuramic acid, N-acetyl-1-O-(phenylmethyl)-4,6-O-(phenylmethylene)- (9CI). CAS 14595-22-3. Topological Polar Surface Area: 113 Ų. View Source
• [2] PubChem. (n.d.). Compound Summary for CID 14235999: Benzyl 2-acetamido-4,6-O-benzylidene-3-O-(carboxymethyl)-2-deoxy-α-D-glucopyranoside. View Source

Melting Point: 220-222°C — Physical State Consistency for Weighing and Handling Workflows

The target compound is reported as a white solid with a melting point range of 220-222°C [1]. This high and narrow melting point range is consistent with the rigid benzylidene acetal-protected pyrano-dioxin framework, which restricts conformational freedom and promotes efficient crystal lattice packing. For comparison, the propanoic acid analog (CAS 2862-03-5) and the glycosylated derivative (CAS 67313-30-8) are also described as solids but lack publicly available melting point data from the same vendor sources .

Melting point

Reported

220–222 °C

Confirms crystalline solid handling

Stable ambient-temperature solid; comparator mp data not available

Evidence Dimension	Melting point
Target Compound Data	220-222°C
Comparator Or Baseline	Propanoic acid analog (CAS 2862-03-5): solid (exact melting point not specified); Glycosylated analog (CAS 67313-30-8): solid (exact melting point not specified)
Quantified Difference	Not calculable due to missing comparator data
Conditions	As reported by Toronto Research Chemicals / Chembase; methodology not specified

Why This Matters

A well-defined melting point above 200°C confirms the compound exists as a stable crystalline solid at ambient laboratory temperatures, eliminating solvent-handling requirements and ensuring reproducible gravimetric dispensing.

• [1] Chembase. (n.d.). Benzyl 2-Acetamido-4,6-O-Benzylidene-3-Carboxymethyl-2-Deoxy-α-D-Glucopyranoside (Catalog B210950). Melting Point: 220-222°C. View Source

2-[[(6S,7R,8R,8aS)-7-acetamido-2-phenyl-6-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl]oxy]acetic acid: Evidence-Derived Optimal Use Cases

Precursor for Normuramic Acid-Containing Glycopeptide Synthesis Requiring Orthogonal Deprotection

The presence of both a benzyl ester at the anomeric position and a free carboxylic acid at the 8-oxy position enables orthogonal deprotection strategies not feasible with propanoic acid or glycosylated analogs. The 457.47 g/mol molecular weight allows unambiguous mass spectrometric monitoring of deprotection steps [1]. The 2 hydrogen bond donors facilitate purification via normal-phase chromatography where stronger hydrogen bonding to silica stationary phases can be exploited to resolve closely related intermediates [2].

Building Block for Carba-Analogs of Muramyl Glycopeptides with β-Elimination Resistance

Research on N-acetyl-normuramic acid derivatives demonstrates their utility in synthesizing carba-analogs of muramyl glycopeptides that resist β-eliminative side-chain cleavage — a degradation pathway that compromises the stability of natural muramic acid-based constructs [1]. The benzylidene-protected 4,6-diol framework of the target compound provides the rigid scaffold necessary for subsequent chemical modifications required to access these carba-analogs, while the 8 rotatable bonds offer sufficient conformational flexibility for downstream glycosylation reactions without introducing excessive degrees of freedom that would complicate purification [2].

NMR Structural Assignment Studies in Glycobiology Research

With exactly 8 rotatable bonds and a TPSA of 113 Ų, the target compound produces NMR spectra with reduced signal overlap compared to more flexible analogs bearing glycosyl appendages [1]. The well-defined melting point (220-222°C) and crystalline solid form enable reproducible sample preparation for variable-temperature NMR experiments and facilitate co-crystallization trials for X-ray diffraction studies aimed at establishing absolute stereochemical configuration [2].

Quality Control Reference Standard for LC-MS Method Development in Carbohydrate Synthesis

The compound's molecular weight of 457.47 g/mol, which differs by 14 Da from the propanoic acid analog, establishes a clear mass spectrometry fingerprint that can be used to validate LC-MS methods prior to analyzing complex reaction mixtures containing multiple pyrano-dioxin derivatives [1]. The defined melting point and solid physical state support accurate gravimetric preparation of calibration standards at known concentrations [2].

Application

Selection Property

Validation Focus

Normuramic acid glycopeptide synthesis

Orthogonal deprotection capability

MS monitoring of deprotection; chromatographic resolution

Carba-analog muramyl glycopeptide synthesis

Rigid scaffold with controlled flexibility

β-elimination resistance; downstream glycosylation compatibility

NMR structural assignment studies

Reduced rotatable bonds for simplified spectra

Crystallization trials; variable-temperature NMR

LC-MS method development QC reference

Characteristic mass shift from related building blocks

Calibration standard preparation; MS fingerprint validation

• [1] Kononov, L. O., et al. (n.d.). A new approach to the synthesis of lactams of muramic, isomuramic and normuramic acids via intramolecular O-alkylation: Stereochemical features of the intramolecular nucleophilic substitution. View Source
• [2] Chembase. (n.d.). 2-{[(2S,4aR,6S,7R,8R,8aS)-6-(benzyloxy)-7-acetamido-2-phenyl-hexahydro-2H-pyrano[3,2-d][1,3]dioxin-8-yl]oxy}acetic acid (CBID:161330). Rotatable Bond Count: 8. View Source